3-methyl-3-phenylpyrrolidine hydrochloride
Description
3-Methyl-3-phenylpyrrolidine hydrochloride is a chemical compound with the empirical formula C11H15N . It is a solid substance and has a molecular weight of 161.24 . The SMILES string for this compound is CC1(CCNC1)c2ccccc2 . The InChI key is FITWJEPAVCOKSH-UHFFFAOYSA-N .
Molecular Structure Analysis
The molecular structure of 3-methyl-3-phenylpyrrolidine hydrochloride is represented by the SMILES string CC1(CCNC1)c2ccccc2 . This indicates that the molecule contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. The 3-methyl-3-phenyl substituents indicate that there is a methyl group and a phenyl group attached to the third carbon of the pyrrolidine ring .Physical And Chemical Properties Analysis
3-Methyl-3-phenylpyrrolidine hydrochloride is a solid substance . Its molecular weight is 161.24 . The compound’s empirical formula is C11H15N . The InChI key for this compound is FITWJEPAVCOKSH-UHFFFAOYSA-N .Safety and Hazards
The safety information available indicates that 3-methyl-3-phenylpyrrolidine hydrochloride is classified as Acute Tox. 3 Oral - Eye Irrit. 2 . This means it is acutely toxic if ingested and can cause eye irritation. The precautionary statements include P301 + P310 + P330 - P305 + P351 + P338, which suggest that if swallowed, one should immediately call a poison center or doctor, rinse mouth, rinse cautiously with water for several minutes, and remove contact lenses if present and easy to do so . The compound is also classified as a combustible, acute toxic Cat.3/toxic compound or compound which causes chronic effects .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-3-phenylpyrrolidine hydrochloride involves the reaction of 3-phenylpropanal with methylamine followed by reduction of the resulting imine to yield the desired product.", "Starting Materials": [ "3-phenylpropanal", "Methylamine", "Sodium borohydride", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: Add 3-phenylpropanal to a solution of methylamine in ethanol and stir at room temperature for several hours.", "Step 2: Add sodium borohydride to the reaction mixture and stir for an additional period of time to reduce the imine to the corresponding amine.", "Step 3: Acidify the reaction mixture with hydrochloric acid to yield the hydrochloride salt of 3-methyl-3-phenylpyrrolidine.", "Step 4: Isolate the product by filtration and wash with ethanol to obtain the final product." ] } | |
CAS RN |
859068-07-8 |
Product Name |
3-methyl-3-phenylpyrrolidine hydrochloride |
Molecular Formula |
C11H16ClN |
Molecular Weight |
197.7 |
Purity |
95 |
Origin of Product |
United States |
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